2-(4-fluorophenyl)-3-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-6-methylpyrimidin-4(3H)-one

• IUPAC Name: 2-(4-fluorophenyl)-3-[2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-6-methylpyrimidin-4-one
• InChI: InChI=1S/C24H25FN4O3/c1-17-15-22(30)29(24(26-17)18-7-9-19(25)10-8-18)16-23(31)28-13-11-27(12-14-28)20-5-3-4-6-21(20)32-2/h3-10,15H,11-14,16H2,1-2H3
• InChI Key: VCFQURVRCJSGHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C(=N1)C2=CC=C(C=C2)F)CC(=O)N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C24H25FN4O3
• Molecular Weight: 436.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrimidinone ring, which is a common structure in many pharmaceuticals due to its ability to bind to various biological targets. The molecule also contains a piperazine ring, which is often found in drugs that affect the central nervous system.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The fluorophenyl group is likely to be electron-withdrawing, which could affect the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the size and shape of the molecule, the presence of polar or charged groups, and the overall charge distribution within the molecule.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Compounds with similar structures are often used as pharmaceuticals, and their mechanisms of action can vary widely.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential uses. This could include studies to determine its reactivity, stability, and biological activity.